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Compound of Interest

Compound Name: PSI-7409

Cat. No.: B1678264

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This document provides critical, immediate safety and logistical
information for the handling of PSI-7409, a key compound in antiviral research. Adherence to
these guidelines is essential for minimizing risk and ensuring the integrity of your experiments.

PSI-7409 is the active 5'-triphosphate metabolite of Sofosbuvir, a potent inhibitor of the
hepatitis C virus (HCV) NS5B polymerase.[1] As a nucleotide analog, it is crucial to handle this
compound with appropriate precautions to avoid potential exposure and environmental
contamination.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling PSI-7409. This is
based on the potential hazards of the compound, which include being harmful if swallowed and
very toxic to aquatic life with long-lasting effects.[2]
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PPE Category Item Specification
) Must have side-shields to
Eye Protection Safety Goggles ]
protect against splashes.
Chemically resistant nitrile or
Hand Protection Protective Gloves latex gloves are
recommended.
A lab coat or other protective
Body Protection Impervious Clothing clothing that is resistant to
chemical penetration.
Use in a well-ventilated area. If
Respiratory Protection Suitable Respirator aerosols may be generated, a

respirator is required.

Safe Handling and Storage

Proper handling and storage are critical to maintain the stability of PSI-7409 and to prevent
accidental exposure.

Storage Conditions:

Form Storage Temperature Duration
Powder -20°C 3 years[1]
In Solvent -80°C 6 months[1]
In Solvent -20°C 1 month[1]

Handling Procedures:

e Preparation: Before handling, ensure that a safety shower and eye wash station are readily
accessible.[2]

e Ventilation: Always handle PSI-7409 in a well-ventilated area, preferably within a chemical
fume hood to avoid inhalation of any dust or aerosols.[2]
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» Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and
clothing.[2]

» Weighing: When weighing the powdered form, do so carefully to minimize the creation of
dust.

e Solution Preparation: If preparing a solution, add the solvent to the vial containing the PSI-
7409 powder slowly to avoid splashing. For aqueous solutions, sterile filtration with a 0.22
pm filter is recommended.[1]

o After Handling: Wash hands thoroughly after handling the compound.[2]

Emergency Procedures: First Aid

In the event of accidental exposure, follow these first aid measures immediately:

Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) )

upper and lower eyelids. Seek medical

attention.[2]

Remove contaminated clothing and rinse skin
Skin Contact thoroughly with water. Seek medical attention if

irritation develops.[2]

Move the exposed person to fresh air. If

breathing is difficult, provide oxygen. If not

Inhalation _ _ o o
breathing, give artificial respiration. Seek
medical attention.[2]
) Do NOT induce vomiting. Wash out mouth with
Ingestion

water. Seek immediate medical attention.[2]

Disposal Plan

PSI-74009 is classified as very toxic to aquatic life with long-lasting effects. Therefore, proper
disposal is crucial to prevent environmental contamination.[2]
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» Waste Collection: All waste materials contaminated with PSI-7409, including empty vials,

pipette tips, and gloves, should be collected in a designated and clearly labeled hazardous
waste container.

» Disposal Method: Dispose of the hazardous waste through a licensed waste disposal
company. Do not allow the substance to enter drains or waterways.[2]

o Regulatory Compliance: Ensure that all disposal activities are in full compliance with local,
state, and federal regulations for hazardous chemical waste.

Experimental Workflow for Safe Handling of PSI-
7409

The following diagram illustrates the standard workflow for safely handling PSI-7409 in a
laboratory setting.
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Safe Handling Workflow for PSI-7409
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-psi-7409]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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